Cas no 1454848-24-8 (Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate)

• Product Name: Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate
• CAS No: 1454848-24-8
• MF: C₁₂H₁₇BrN₄O₂
• MW: 329.192981481552
• MDL: MFCD30803236
• CID: 4673781
• PubChem ID: 86696997
• Update Time: 2025-10-12

Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl)(methyl)carbamate
• XXLRKGVZBYVBNQ-UHFFFAOYSA-N
• 4-Bromo-3-[(Boc(methyl)amino)methyl]-1-methylpyrazole-5-carbonitrile
• t-butyl [(4-bromo-5-cyano-1-methyl-1h-pyrazol-3-yl)methyl]methylcarbamate
• tert-butyl ((4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl)-(methyl)carbamate
• tert-butyl((4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl)(methyl)carbamate
• Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate
• DB-214341
• CS-0185108
• P18782
• tert-butyl N-[(4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate
• SCHEMBL15273567
• AS-77977
• Tert-butyl (4-bromo-5-cyano-1-methyl-1h-pyrazol-3-yl)methylmethylcarbamate
• t-Butyl N-[(4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl]-N-methylcarbamate
• ZB0156
• MFCD30803236
• 1454848-24-8
• Carbamic acid, N-[(4-bromo-5-cyano-1-methyl-1H-pyrazol-3-yl)methyl]-N-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD30803236
• Inchi： 1S/C12H17BrN4O2/c1-12(2,3)19-11(18)16(4)7-8-10(13)9(6-14)17(5)15-8/h7H2,1-5H3
• InChI Key： XXLRKGVZBYVBNQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N(C)N=C1CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.05349g/mol
• Monoisotopic Mass: 328.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate

Comprehensive Overview of Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate (CAS No. 1454848-24-8)

The compound Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate (CAS No. 1454848-24-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with bromo, cyano, and methyl groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing novel kinase inhibitors and pesticides, aligning with current trends in precision medicine and sustainable agriculture.

One of the key features of Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate is its versatility in chemical transformations. The presence of reactive functional groups, such as the bromo and cyano moieties, allows for further derivatization, enabling the creation of diverse compound libraries. This property is particularly relevant in high-throughput screening and drug discovery, where researchers seek to identify new candidates for treating diseases like cancer and inflammatory disorders. The compound's tert-butyl carbamate group also enhances its stability, making it suitable for long-term storage and handling in laboratory settings.

In recent years, the demand for heterocyclic compounds like Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate has surged, driven by advancements in combinatorial chemistry and fragment-based drug design. These methodologies rely on building blocks that can be easily modified to optimize pharmacological properties. The compound's pyrazole scaffold is especially noteworthy, as it is a common motif in many FDA-approved drugs, including celecoxib and fipronil. This has led to a growing body of literature exploring its potential in medicinal chemistry and agrochemical development.

Another area of interest is the compound's role in green chemistry initiatives. With increasing emphasis on environmentally friendly synthesis methods, researchers are investigating ways to incorporate Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate into catalytic processes that minimize waste and reduce energy consumption. Its cyano group, for instance, can participate in click chemistry reactions, which are known for their efficiency and atom economy. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

From a technical perspective, the synthesis of Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Key steps include bromination, cyanation, and carbamate formation, each requiring precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

The compound's stability under various conditions is another topic of research. Studies have shown that Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate remains stable at room temperature but may degrade under prolonged exposure to UV light or strong acids. This information is critical for storage and handling protocols, particularly in industrial settings where large quantities are produced. Proper packaging, such as amber glass bottles or inert atmosphere containers, is recommended to maintain its integrity.

In the context of intellectual property, Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate has been referenced in several patents related to pharmaceutical intermediates and agrochemical formulations. This underscores its commercial value and the competitive landscape surrounding its use. Companies and academic institutions are actively exploring its applications, often in combination with other heterocyclic compounds, to develop proprietary technologies and products.

Looking ahead, the compound is expected to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and bioconjugation. Its ability to serve as a linker or functional handle in complex molecular architectures makes it a promising candidate for next-generation therapeutics. As research continues, the full potential of Tert-butyl N-[(4-bromo-5-cyano-1-methylpyrazol-3-yl)methyl]-N-methylcarbamate will likely be unlocked, offering new opportunities for innovation in science and industry.